Cas no 1805015-21-7 (4-Bromo-3-chloro-5-fluorotoluene)

4-Bromo-3-chloro-5-fluorotoluene is a halogenated toluene derivative with a molecular formula of C₇H₅BrClF. This compound features a bromo, chloro, and fluoro substituent on the aromatic ring, making it a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its well-defined substitution pattern allows for selective functionalization, enabling the synthesis of complex molecules. The presence of multiple halogens enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. High purity and stability under standard conditions make it suitable for research and industrial use. Its structural properties also facilitate studies in regioselective aromatic substitution and material science applications.

4-Bromo-3-chloro-5-fluorotoluene structure

1805015-21-7 structure

Product Name:4-Bromo-3-chloro-5-fluorotoluene

CAS No:1805015-21-7

MF:C₇H₅BrClF

MW:223.470003843307

CID:4706558

Update Time:2025-06-15

4-Bromo-3-chloro-5-fluorotoluene Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-chloro-5-fluorotoluene
- Inchi： 1S/C7H5BrClF/c1-4-2-5(9)7(8)6(10)3-4/h2-3H,1H3
- InChI Key： TZFGZLPMVDTBSN-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C)=CC=1Cl)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 120
Topological Polar Surface Area: 0

4-Bromo-3-chloro-5-fluorotoluene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010004125-250mg	4-Bromo-3-chloro-5-fluorotoluene	1805015-21-7	97%	250mg	494.40 USD	2021-07-06
Alichem	A010004125-500mg	4-Bromo-3-chloro-5-fluorotoluene	1805015-21-7	97%	500mg	823.15 USD	2021-07-06
Alichem	A010004125-1g	4-Bromo-3-chloro-5-fluorotoluene	1805015-21-7	97%	1g	1,519.80 USD	2021-07-06

4-Bromo-3-chloro-5-fluorotoluene Related Literature

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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

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4. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-Bromo-3-chloro-5-fluorotoluene

Recent Advances in the Application of 4-Bromo-3-chloro-5-fluorotoluene (CAS: 1805015-21-7) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-3-chloro-5-fluorotoluene (CAS: 1805015-21-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its role in drug discovery, material science, and agrochemical development.

Recent studies have highlighted the utility of 4-Bromo-3-chloro-5-fluorotoluene as a building block for the synthesis of novel heterocyclic compounds with potential therapeutic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective kinase inhibitors, which show promise in targeting cancer-related signaling pathways. The unique halogen substitution pattern of this compound allows for precise modifications, enabling researchers to fine-tune the pharmacokinetic properties of derived molecules.

In addition to its pharmaceutical applications, 4-Bromo-3-chloro-5-fluorotoluene has been employed in material science for the synthesis of advanced polymers and liquid crystals. A recent report in ACS Applied Materials & Interfaces described its incorporation into fluorinated aromatic polymers, which exhibit exceptional thermal stability and optical properties. These materials are being explored for use in organic electronics and photonic devices.

From a synthetic chemistry perspective, novel methodologies for the functionalization of 4-Bromo-3-chloro-5-fluorotoluene have been developed. A 2024 study in Chemical Communications presented a palladium-catalyzed cross-coupling reaction that enables the selective introduction of various substituents at the bromo position, expanding the scope of accessible derivatives. This advancement is particularly relevant for the rapid generation of compound libraries in drug discovery programs.

Looking forward, the unique properties of 4-Bromo-3-chloro-5-fluorotoluene position it as a valuable tool in the development of next-generation therapeutics and functional materials. Ongoing research is exploring its potential in targeted drug delivery systems and as a precursor for PET radiotracers. The compound's versatility and the continuous development of novel synthetic approaches ensure its continued relevance in chemical biology and pharmaceutical research.